molecular formula C11H14ClNO2 B8328105 Methyl 3-(3-amino-4-chloro-2-methylphenyl)propanoate

Methyl 3-(3-amino-4-chloro-2-methylphenyl)propanoate

Cat. No.: B8328105
M. Wt: 227.69 g/mol
InChI Key: DVYSDFLIVAIDON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(3-amino-4-chloro-2-methylphenyl)propanoate is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14ClNO2

Molecular Weight

227.69 g/mol

IUPAC Name

methyl 3-(3-amino-4-chloro-2-methylphenyl)propanoate

InChI

InChI=1S/C11H14ClNO2/c1-7-8(4-6-10(14)15-2)3-5-9(12)11(7)13/h3,5H,4,6,13H2,1-2H3

InChI Key

DVYSDFLIVAIDON-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1N)Cl)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

At RT, 1.38 g (10.3 mmol) of N-chlorosuccinimide were added to a solution of 2.0 g (10.3 mmol) of methyl 3-(3-amino-2-methylphenyl)propanoate in 10 ml of acetonitrile. The reaction mixture was stirred for 30 min and then diluted with ethyl acetate. The mixture was washed successively with sat. sodium bicarbonate solution and sat. sodium chloride solution, dried over magnesium sulphate and concentrated under reduced pressure. The crude product gave, after chromatography on silica gel (mobile phase cyclohexane/ethyl acetate 10:1), 279 mg of the target product (11.8% of theory).
Quantity
1.38 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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